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Compound of Interest

Compound Name: D-erythritol 4-phosphate

Cat. No.: B1218938 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling D-erythritol 4-phosphate, including detailed operational and disposal plans to foster

a secure and efficient research environment.

D-erythritol 4-phosphate is a phosphorylated monosaccharide that serves as an intermediate

in the non-mevalonate pathway of isoprenoid biosynthesis. While not classified as a hazardous

substance, adherence to proper laboratory protocols is crucial to ensure personnel safety and

maintain experimental integrity.

Essential Safety and Handling
This section outlines the necessary personal protective equipment (PPE) and step-by-step

procedures for the safe handling of D-erythritol 4-phosphate in a laboratory setting.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling D-erythritol 4-
phosphate to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Gloves

Wear chemical-impermeable

gloves. Gloves must be

inspected prior to use. Wash

and dry hands after handling.

[1]

Body Protection Lab Coat

A standard laboratory coat

should be worn to protect from

spills.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol provides a detailed methodology for the safe handling and preparation of D-
erythritol 4-phosphate solutions.

1. Preparation and Area Setup:

Ensure a clean and organized workspace. Work should be performed in a well-ventilated

area, such as a chemical fume hood, especially when handling the solid form to avoid dust

formation.[1]

Assemble all necessary equipment and reagents, including D-erythritol 4-phosphate,

appropriate solvent (e.g., water), calibrated balance, weighing paper or boat, spatula, and

appropriate glassware.

2. Weighing the Compound:
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Place a clean, dry weighing boat or a piece of creased weighing paper on the analytical

balance and tare the balance.

Using a clean spatula, carefully transfer the desired amount of solid D-erythritol 4-
phosphate to the weighing boat.

Record the exact weight of the compound.

Avoid generating dust during transfer.[1]

3. Dissolving the Compound:

Carefully transfer the weighed solid into a clean, appropriately sized beaker or flask. A

powder funnel may be used for narrow-mouthed vessels.

Add a portion of the desired solvent to the vessel.

Gently swirl the container to dissolve the solid. If necessary, use a magnetic stirrer at a

moderate speed to avoid splashing. D-erythritol 4-phosphate is soluble in water.

Once the solid is fully dissolved, add the remaining solvent to reach the final desired

concentration and volume.

4. Storage of Solutions:

Store the prepared solution in a tightly sealed and clearly labeled container.

For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage,

consult the product's specific storage guidelines, which may include freezing at -20°C or

below.

Physical and Chemical Properties
Understanding the physical and chemical properties of D-erythritol 4-phosphate is essential

for its proper handling and use in experiments.
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Property Value

Molecular Formula C₄H₁₁O₇P

Molecular Weight 202.10 g/mol

Appearance Solid

Solubility Soluble in water

2-C-methyl-D-erythritol 4-phosphate (MEP) Pathway
D-erythritol 4-phosphate is a key intermediate in the 2-C-methyl-D-erythritol 4-phosphate
(MEP) pathway, an essential metabolic route for the biosynthesis of isoprenoids in many

bacteria, protozoa, and plants.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1218938?utm_src=pdf-body
https://www.benchchem.com/product/b1218938?utm_src=pdf-body
https://www.benchchem.com/product/b1218938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyruvate

1-Deoxy-D-xylulose 5-phosphate

DXS

Glyceraldehyde 3-phosphate

2-C-Methyl-D-erythritol 4-phosphate

DXR

4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritol

MCT

2-Phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol

CMK

2-C-Methyl-D-erythritol 2,4-cyclodiphosphate

MDS

1-Hydroxy-2-methyl-2-(E)-butenyl 4-diphosphate

HDS

Isopentenyl diphosphate

HDR

Dimethylallyl diphosphate

HDR

IDI

Isoprenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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